![molecular formula C20H16FN3O3S B2913584 5-((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)methyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole CAS No. 1172300-09-2](/img/structure/B2913584.png)
5-((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)methyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole
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Description
5-((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)methyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C20H16FN3O3S and its molecular weight is 397.42. The purity is usually 95%.
BenchChem offers high-quality 5-((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)methyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)methyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- DMTFO has demonstrated promising anticancer potential. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that DMTFO induces apoptosis (programmed cell death) and inhibits tumor growth .
- DMTFO exhibits antibacterial and antifungal activities. It has been evaluated against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. Its mode of action involves disrupting microbial membranes and interfering with essential cellular processes .
- Inflammation plays a crucial role in various diseases. DMTFO has shown anti-inflammatory effects by modulating pro-inflammatory cytokines and inhibiting inflammatory pathways. Researchers are exploring its potential for treating conditions like rheumatoid arthritis and inflammatory bowel disease .
- DMTFO’s unique chemical structure suggests possible neuroprotective properties. Studies have investigated its impact on neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. It may protect neurons from oxidative stress and reduce neuroinflammation .
- Oxidative stress contributes to aging and various health disorders. DMTFO acts as an antioxidant, scavenging free radicals and protecting cells from oxidative damage. Researchers are exploring its potential as a natural antioxidant supplement .
- DMTFO exhibits interesting photophysical properties, including fluorescence. Researchers have explored its use as a fluorescent probe for detecting specific biomolecules or monitoring cellular processes. Its emission properties make it valuable in bioimaging and diagnostics .
Anticancer Activity
Antimicrobial Properties
Anti-inflammatory Effects
Neuroprotective Potential
Antioxidant Activity
Photophysical Applications
properties
IUPAC Name |
5-[[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]methyl]-3-(4-fluorophenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN3O3S/c1-25-16-8-5-13(9-17(16)26-2)15-11-28-19(22-15)10-18-23-20(24-27-18)12-3-6-14(21)7-4-12/h3-9,11H,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHHGSQPNKGXVCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CSC(=N2)CC3=NC(=NO3)C4=CC=C(C=C4)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-((4-(3,4-Dimethoxyphenyl)thiazol-2-yl)methyl)-3-(4-fluorophenyl)-1,2,4-oxadiazole |
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